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Compound of Interest

Compound Name: SKF-82958 hydrobromide

Cat. No.: B1668789

SKF-82958 Hydrobromide Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility, handling, and experimental use of
SKF-82958 hydrobromide.

Frequently Asked Questions (FAQSs)
Q1: What is SKF-82958 hydrobromide?

Al: SKF-82958 hydrobromide is a full agonist of the dopamine D1 receptor, with selectivity
over the D2 receptor.[1][2] It is commonly used in research to study the role of the D1 receptor
in various physiological processes.

Q2: What is the molecular weight of SKF-82958 hydrobromide?
A2: The molecular weight of SKF-82958 hydrobromide is 410.73 g/mol .[1]
Q3: How should | store SKF-82958 hydrobromide?

A3: The solid, lyophilized form of SKF-82958 hydrobromide should be stored at -20°C in a
desiccated environment and is stable for up to 36 months.[3] Stock solutions should be stored
at -20°C and used within one month to maintain potency.[2][3] For longer-term storage of stock
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solutions, -80°C is recommended, with use within six months.[2] It is advisable to aliquot

solutions to prevent multiple freeze-thaw cycles.[3]

Q4: Is SKF-82958 hydrobromide light sensitive?

A4: While specific data on light sensitivity is not consistently provided, it is good laboratory

practice to protect all research compounds from light, especially when in solution.

Solubility Data

The solubility of SKF-82958 hydrobromide can vary depending on the solvent and conditions.

Below is a summary of its solubility in common laboratory solvents.

Solvent Concentration Notes
Solubility is high, but the exact
DMSO =100 mg/mL (243.47 mM) saturation point is not always
specified.[1]
Gentle warming may be
100 mM )
required.[4]
Gentle warming may be
Water 5mM

required.[4]

In Vivo Formulations

10% DMSO, 40% PEG300,
5% Tween-80, 45% saline

> 2.5 mg/mL (6.09 mM)

A clear solution is achievable.

[1]

10% DMSO, 90% (20% SBE-
B-CD in saline)

= 2.5 mg/mL (6.09 mM)

A clear solution is achievable.

[1]

10% DMSO, 90% corn oil

> 2.5 mg/mL (6.09 mM)

A clear solution is achievable.

[1]

Troubleshooting Guide

This guide addresses common issues encountered when working with SKF-82958

hydrobromide.
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Issue 1: The compound is not fully dissolving in the chosen solvent.

e Question: | am having trouble dissolving SKF-82958 hydrobromide, even in DMSO. What
can | do?

e Answer:

o Increase Temperature: Gentle warming of the solution can aid in dissolution, particularly
for aqueous solutions.[4] Be cautious not to overheat, as this could degrade the
compound.

o Sonication: Use a sonicator bath to increase the dissolution rate.[2] This can be
particularly effective for stubborn particulates.

o Fresh Solvent: Ensure you are using a fresh, anhydrous grade of DMSO. Older DMSO
can absorb moisture, which may affect the solubility of the compound.

o Check Purity: If solubility issues persist, consider the purity of the compound, as impurities
can affect solubility.

Issue 2: The compound precipitates out of solution after initial dissolution.

e Question: My SKF-82958 hydrobromide dissolved initially, but now | see precipitation. Why
is this happening and how can | fix it?

e Answer:

o Supersaturation: You may have created a supersaturated solution. Try preparing a slightly
more dilute solution.

o Temperature Changes: If the solution was warmed to aid dissolution, it might precipitate as
it cools to room temperature. Try to maintain the working temperature or use a co-solvent
system to improve stability at lower temperatures.

o Solvent Evaporation: Ensure your storage container is sealed tightly to prevent solvent
evaporation, which would increase the concentration and potentially lead to precipitation.
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o pH of Aqueous Solutions: For aqueous buffers, the pH can significantly impact the
solubility of a compound. Ensure the pH of your buffer is compatible with SKF-82958
hydrobromide.

Issue 3: Inconsistent results in my in vitro/in vivo experiments.

e Question: | am observing high variability in my experimental results with SKF-82958
hydrobromide. What could be the cause?

e Answer:

o Solution Stability: For in vivo experiments, it is highly recommended to prepare fresh
solutions daily.[2] Stock solutions, even when stored correctly, can degrade over time.

o Incomplete Dissolution: Ensure the compound is fully dissolved before use. Any
undissolved particles will lead to inaccurate dosing.

o Adsorption to Plastics: Some compounds can adsorb to the surface of plastic labware.
Consider using low-adhesion tubes or glass vials for storage and preparation of solutions.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of your stock solutions by
preparing aliquots.[3]

Experimental Protocols
Preparation of Stock Solution (100 mM in DMSO)

» Weighing: Accurately weigh the required amount of SKF-82958 hydrobromide powder. For
example, for 1 mL of a 100 mM stock solution, you would need 41.07 mg.

o Dissolution: Add the appropriate volume of anhydrous DMSO.

o Mixing: Vortex the solution until the compound is fully dissolved. If necessary, gently warm
the solution or use a sonicator to aid dissolution.

» Storage: Store the stock solution in aliquots at -20°C for up to one month or at -80°C for up
to six months.[2]
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In Vitro Cell-Based cAMP Assay (TR-FRET)

This protocol is a general guideline for a time-resolved fluorescence resonance energy transfer
(TR-FRET) assay to measure cAMP levels in response to D1 receptor activation by SKF-82958
hydrobromide.

Materials:

CHO-K1 or HEK?293 cells stably expressing the human dopamine D1 receptor.
e Culture Medium (e.g., Ham's F-12K or DMEM with 10% FBS).

« Stimulation Buffer (e.g., HBSS with 0.1% BSA, pH 7.4).

o SKF-82958 hydrobromide.

e TR-FRET cAMP assay Kkit.

» 384-well white microplates.

o Plate reader capable of TR-FRET.

Procedure:

o Cell Preparation:

o Culture the cells until they reach 80-90% confluency.

o Harvest the cells and resuspend them in Stimulation Buffer to a density of 0.5 x 10"6
cells/mL.[5]

e Compound Preparation:
o Prepare a dilution series of SKF-82958 hydrobromide in Stimulation Buffer.
e Assay:

o Add 5 pL of the SKF-82958 hydrobromide dilutions to the wells of the 384-well plate.
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o For the basal control, add 5 pL of Stimulation Buffer.
o Add 5 pL of the cell suspension to each well.

o Incubate for a specified time (e.g., 15 minutes) at 37°C.[5]

e CAMP Detection:

o Follow the instructions provided with your TR-FRET cAMP assay kit to lyse the cells and
add the detection reagents.

o Data Acquisition:
o Read the plate on a TR-FRET capable plate reader.
o Data Analysis:

o Calculate the change in cCAMP levels relative to the basal control and determine the EC50
of SKF-82958 hydrobromide.

Visualizations
Dopamine D1 Receptor Signhaling Pathway
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Caption: Dopamine D1 receptor signaling cascade initiated by SKF-82958.

Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing SKF-82958 hydrobromide stock solutions.
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Troubleshooting Logic for Solubility Issues
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Caption: Logical steps for troubleshooting SKF-82958 hydrobromide solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SKF-82958 hydrobromide solubility issues and
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668789+#skf-82958-hydrobromide-solubility-issues-
and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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